Cas no 75176-40-8 (D-Proline,3-(methylthio)-, (3R)-rel- (9CI))

• Product Name: D-Proline,3-(methylthio)-, (3R)-rel- (9CI)
• CAS No: 75176-40-8
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 558218
• PubChem ID: 121227206
• Update Time: 2025-04-19

D-Proline,3-(methylthio)-, (3R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline,3-(methylthio)-, (3R)-rel- (9CI)
• DL-Proline,3-(methylthio)-, trans-
• 75176-40-8
• (2S,3R)-3-(Methylthio)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C6H11NO2S/c1-10-4-2-3-7-5(4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key： NMBRBVJCFKEDKZ-RFZPGFLSSA-N
• SMILES： S(C)[C@@H]1CCN[C@H]1C(=O)O

Computed Properties

• Exact Mass: 161.051
• Monoisotopic Mass: 161.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 74.6A^2